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Compound of Interest

Compound Name: 2-Hydroxybenzonitrile

Cat. No.: B7725056

This document provides essential safety, handling, and disposal procedures for 2-
Hydroxybenzonitrile (CAS No. 611-20-1), also known as Salicylonitrile. The following step-by-
step guidance is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory operations and environmental protection.

Immediate Safety and Handling

2-Hydroxybenzonitrile is classified as a hazardous chemical and requires careful handling
due to its potential health effects.[1] It is harmful if swallowed, may cause an allergic skin
reaction, and can cause serious eye damage.[2][3]

Personal Protective Equipment (PPE): Before handling, the following personal protective
equipment must be worn:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][4]
e Hand Protection: Wear chemical-resistant gloves, such as nitrile.[5]

o Body Protection: A standard laboratory coat is required.[5] Wear appropriate protective
clothing to prevent skin exposure.[1]

o Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to
avoid inhalation of dust.[1][5] If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA-approved respirator.[1][4]
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Handling Procedures:

e Avoid contact with skin, eyes, and clothing.[1][3]

e Wash face, hands, and any exposed skin thoroughly after handling.[1][4]
e Do not eat, drink, or smoke when using this product.[3][4]

e Avoid dust formation and accumulation.[1][6]

Chemical and Physical Properties

A summary of key quantitative data for 2-Hydroxybenzonitrile is provided below for easy

reference.
Property Value Source
CAS Number 611-20-1 [1]
Molecular Formula C7H5NO [3]
Molecular Weight 119.12 g/mol [2]
Appearance White to brown powder solid [3]
Melting Point 92-95 °C
Boiling Point 149 °C / 14 mmHg
Flash Point 46 °C [4]

Operational Plan for Disposal

The disposal of 2-Hydroxybenzonitrile must be managed as hazardous waste through your
institution's certified waste disposal program.[7] Do not discharge to the sewer or dispose of in
regular trash.[7][8] Evaporation is not an acceptable method of disposal.[7]

Step 1: Waste Identification and Segregation

o Collect Waste: All materials contaminated with 2-Hydroxybenzonitrile, including unused
product, reaction byproducts, and contaminated lab supplies (e.g., gloves, filter paper,
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pipette tips), must be collected for disposal.[5]

e Segregate: This waste stream must be segregated from other waste types.[8] Do not mix
with incompatible chemicals such as strong oxidizing agents or strong bases.[1][9]

Step 2: Container Requirements

o Use Appropriate Containers: Collect waste in a container that is chemically compatible, in
good condition, and has a secure, leak-proof lid.[8][10] Plastic containers are often preferred.
[10] The original container may be used if it is not damaged.[9]

o Keep Closed: Waste containers must be kept closed at all times except when adding or
removing waste.[7][10]

Step 3: Labeling

o Label Clearly: The container must be clearly labeled as "Hazardous Waste" and identify the
contents, including the full chemical name "2-Hydroxybenzonitrile."[10]

Step 4: Storage (Satellite Accumulation Area)

» Designated Area: Store the sealed hazardous waste container in a designated Satellite
Accumulation Area (SAA) that is at or near the point of generation.[8][9][10]

o Storage Conditions: The storage area must be cool, dry, secure, and well-ventilated.[5]

e Accumulation Limits: A maximum of 55 gallons of hazardous waste may be stored in an
SAA. For acutely toxic wastes, the limit is one quart.[10] Once a container is full, it must be
removed from the SAA within three days.[9]

Step 5: Arrange for Disposal

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste disposal company to arrange for pickup.[5][10]

Experimental Protocol: Empty Container
Decontamination
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An empty container that has held 2-Hydroxybenzonitrile must be decontaminated before it
can be disposed of as regular trash.[7] Given the chemical's hazards, a triple-rinse procedure is
required.[7]

Methodology

o Select a Solvent: Choose a solvent capable of dissolving 2-Hydroxybenzonitrile. Water or
ethanol are suitable options.

o First Rinse: Add a small amount of the chosen solvent to the empty container, equivalent to
about 5 percent of the container's volume.[7] Secure the lid and rinse the container
thoroughly, ensuring the solvent contacts all interior surfaces.

o Collect Rinseate: Pour the solvent rinseate into the designated hazardous waste container
for 2-Hydroxybenzonitrile.[7]

¢ Repeat: Repeat the rinsing process two more times for a total of three rinses.[7]

o Final Disposal: Once triple-rinsed, deface or remove all chemical labels from the container.
[7] The clean, empty container can now be disposed of in the regular trash.[7]

Disposal Workflow Visualization

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 2-Hydroxybenzonitrile waste.
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Caption: Logical workflow for the safe disposal of 2-Hydroxybenzonitrile waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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